Cas no 1551460-71-9 (1-(6-bromo-3-chloro-2-fluorophenyl)prop-2-en-1-one)

• Product Name: 1-(6-bromo-3-chloro-2-fluorophenyl)prop-2-en-1-one
• CAS No: 1551460-71-9
• Molecular Formula: C₉H₅BrClFO
• Molecular Weight: 263.490804433823
• CID: 6573568
• PubChem ID: 86710218

1-(6-bromo-3-chloro-2-fluorophenyl)prop-2-en-1-one Properties

Names and Identifiers

• 1-(6-bromo-3-chloro-2-fluorophenyl)prop-2-en-1-one
• 1551460-71-9
• KMZCTRHERHVLAI-UHFFFAOYSA-N
• SCHEMBL15456637
• EN300-1919711

• InChIKey： KMZCTRHERHVLAI-UHFFFAOYSA-N
• Inchi： 1S/C9H5BrClFO/c1-2-7(13)8-5(10)3-4-6(11)9(8)12/h2-4H,1H2
• SMILES： BrC1=CC=C(C(=C1C(C=C)=O)F)Cl

Computed Properties

• Exact Mass: 261.91963g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 261.91963g/mol
• Heavy Atom Count: 13
• Complexity: 222
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives